Cas no 1428380-53-3 (1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide
• CAS No: 1428380-53-3
• MF: C₁₇H₁₅F₂NO₃S₂
• MW: 383.432708978653
• CID: 6076525
• PubChem ID: 71804130
• Update Time: 2025-06-14

1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide
• 1-(2,5-difluorophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)methanesulfonamide
• 1-(2,5-difluorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]methanesulfonamide
• F6415-1116
• 1428380-53-3
• AKOS024556245

• Inchi： 1S/C17H15F2NO3S2/c18-15-3-4-17(19)14(8-15)12-25(21,22)20(9-13-5-6-23-11-13)10-16-2-1-7-24-16/h1-8,11H,9-10,12H2
• InChI Key： MUXWLHWKNLBLGR-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1F)S(N(CC1C=COC=1)CC1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 383.04614201g/mol
• Monoisotopic Mass: 383.04614201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide

Recent Advances in the Study of 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide (CAS: 1428380-53-3)

The compound 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide (CAS: 1428380-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique heterocyclic substitutions, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary in vitro studies indicate that 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide exhibits selective inhibition against certain kinases and proteases, which are implicated in inflammatory and oncogenic pathways. The presence of the difluorophenyl group and the heterocyclic furan and thiophene moieties is believed to contribute to its binding affinity and specificity. These findings suggest that the compound could serve as a valuable scaffold for the design of novel kinase inhibitors.

In addition to its inhibitory properties, recent synthetic chemistry efforts have explored efficient routes for the large-scale production of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined synthetic protocol that improves yield and purity while reducing the number of steps required. This advancement is critical for facilitating further preclinical and clinical evaluations. The synthetic approach involves a series of nucleophilic substitutions and palladium-catalyzed cross-coupling reactions, highlighting the compound's compatibility with modern synthetic methodologies.

Another noteworthy development is the investigation of the compound's pharmacokinetic profile. Animal studies have demonstrated favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which provide insights into the molecular determinants of its efficacy.

The potential therapeutic applications of 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide extend beyond kinase inhibition. Recent findings suggest its utility in targeting G-protein-coupled receptors (GPCRs) and ion channels, opening new avenues for treating neurological and cardiovascular disorders. For instance, a 2023 study in ACS Chemical Neuroscience reported its modulatory effects on serotonin receptors, which could have implications for mood disorder therapeutics. These diverse biological activities underscore the compound's versatility and highlight the need for further multidisciplinary research.

In conclusion, 1-(2,5-difluorophenyl)-N-(furan-3-yl)methyl-N-(thiophen-2-yl)methylmethanesulfonamide (CAS: 1428380-53-3) represents a promising candidate for drug development, with its unique chemical structure and broad biological activity. Ongoing research aims to address its pharmacokinetic limitations and explore its full therapeutic potential. As synthetic and analytical techniques continue to advance, this compound is poised to play a significant role in the next generation of small-molecule therapeutics.